Cas no 263553-80-6 (Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate)

• Product Name: Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate
• CAS No: 263553-80-6
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• MDL: MFCD01837169
• CID: 852349
• Update Time: 2026-04-29

Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate
• ethyl 2-(5-chloro-4-formyl-3-methylpyrazol-1-yl)acetate

• MDL： MFCD01837169
• Inchi： InChI=1S/C9H11ClN2O3/c1-3-15-8(14)4-12-9(10)7(5-13)6(2)11-12/h5H,3-4H2,1-2H3
• InChI Key： NNCHLZCPHSGERF-UHFFFAOYSA-N
• SMILES： CCOC(=O)CN1C(=C(C=O)C(=N1)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• Melting Point: 66-68°C

Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate

Research Brief on Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate (CAS: 263553-80-6)

Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate (CAS: 263553-80-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory and infectious diseases. Recent studies have explored its utility in the design of novel inhibitors for enzymes such as cyclooxygenase-2 (COX-2) and bacterial efflux pumps, highlighting its versatility in therapeutic applications.

The synthesis of Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate typically involves the condensation of 5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde with ethyl chloroacetate under basic conditions. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and purity, with green chemistry approaches gaining traction. For instance, microwave-assisted synthesis and solvent-free reactions have been reported to enhance efficiency while reducing environmental impact.

In terms of biological activity, recent research has demonstrated that derivatives of Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate exhibit promising antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that certain analogs of this compound showed potent activity against multidrug-resistant Staphylococcus aureus (MRSA) by disrupting bacterial cell membrane integrity. Additionally, molecular docking studies have suggested strong binding affinities for COX-2, indicating potential as non-steroidal anti-inflammatory drugs (NSAIDs).

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate derivatives. Preliminary data indicate favorable oral bioavailability and metabolic stability, making them suitable candidates for further preclinical development. However, challenges such as off-target effects and toxicity profiles remain to be addressed in future studies.

In conclusion, Ethyl 2-(5-chloro-4-formyl-3-methyl-1H-pyrazol-1-yl)acetate (CAS: 263553-80-6) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research aims to refine its synthetic routes, expand its biological applications, and optimize its pharmacokinetic properties. As the field advances, this compound is expected to play a pivotal role in the development of next-generation therapeutics for challenging medical conditions.